Cas no 1326810-77-8 (4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326810-77-8
• MF: C₁₆H₁₉FN₂O₄
• MW: 322.331467866898
• MDL: MFCD19706254
• CID: 5188304
• Update Time: 2025-05-30

4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• NSDLPURTNFOZEU-UHFFFAOYSA-N
• 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, 4-(2-fluorobenzoyl)-8-methyl-

• MDL： MFCD19706254
• Inchi： 1S/C16H19FN2O4/c1-18-8-6-16(7-9-18)19(13(10-23-16)15(21)22)14(20)11-4-2-3-5-12(11)17/h2-5,13H,6-10H2,1H3,(H,21,22)
• InChI Key： NSDLPURTNFOZEU-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(N1C(C(=O)O)COC21CCN(C)CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 479
• XLogP3: -1
• Topological Polar Surface Area: 70.1

Additional information on 4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic Acid

4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is a complex organic compound with a unique spirocyclic structure. This compound, identified by the CAS number 1326810-77-8, has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. The molecule consists of a spiro ring system, which is a structural motif where two rings are joined by a single atom. In this case, the spiro ring is fused with an oxazine and a piperidine moiety, creating a highly functionalized framework.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have explored various methods to optimize the synthesis of this compound, including the use of microwave-assisted reactions and catalytic asymmetric synthesis. These methods have significantly improved the yield and purity of the compound, making it more accessible for further studies.

One of the most intriguing aspects of this compound is its pharmacological profile. Recent studies have demonstrated that it exhibits potent activity against several therapeutic targets, including kinase enzymes and G-protein coupled receptors (GPCRs). For instance, a study published in Nature Communications highlighted its ability to inhibit the activity of cyclin-dependent kinases (CDKs), which are implicated in various cancer types. The fluorobenzoyl group attached to the spiro ring plays a crucial role in modulating the compound's bioactivity, as it enhances both lipophilicity and receptor binding affinity.

In addition to its pharmacological properties, this compound has also been studied for its potential as a building block in drug design. Its spirocyclic structure provides a rigid framework that can be further functionalized to create novel bioactive molecules. For example, researchers have explored the incorporation of this compound into macrocyclic structures for drug delivery applications.

The development of this compound has been driven by advancements in computational chemistry and high-throughput screening technologies. Computational models have been used to predict its binding modes and optimize its pharmacokinetic properties. These insights have guided experimental efforts, leading to the identification of analogs with improved potency and selectivity.

Despite its promising potential, there are challenges associated with the large-scale production and clinical translation of this compound. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed before it can be commercialized. However, ongoing research is focused on overcoming these barriers, with particular emphasis on developing greener synthesis routes and improving manufacturing processes.

In conclusion, 4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid represents a significant advancement in organic chemistry and drug discovery. Its unique structure, coupled with its promising pharmacological properties, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound has the potential to pave the way for innovative therapeutic solutions in the coming years.